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Compound of Interest

Compound Name: Phosphorus trichloride

Cat. No.: B148003 Get Quote

This guide provides researchers, scientists, and drug development professionals with answers

to frequently asked questions and troubleshooting advice for the purification of phosphorus
trichloride (PCl₃) before its use in sensitive applications.

Frequently Asked Questions (FAQs)
Q1: What are the most common impurities in commercial phosphorus trichloride?

A1: Commercial grades of phosphorus trichloride can contain several impurities that may

interfere with subsequent reactions. The most prevalent of these is phosphorus oxychloride

(POCl₃), which forms through the reaction of PCl₃ with moisture.[1] Other common impurities

include phosphorus pentachloride (PCl₅), unreacted elemental phosphorus, and various

dissolved chlorides.[2][3] For applications in industries such as pharmaceuticals and

electronics, trace amounts of sulfur, selenium, arsenic, heavy metals, and carbon-containing

compounds are also of concern.[4][5]

Q2: My reaction is sensitive to protic impurities. How can I be sure my PCl₃ is dry?

A2: Phosphorus trichloride reacts vigorously with water to produce phosphorous acid and

hydrochloric acid.[6] Therefore, ensuring the dryness of PCl₃ is critical. The most effective

method for removing water and the resulting hydrolysis products is fractional distillation under

an inert atmosphere (e.g., nitrogen or argon). It is also imperative to use oven-dried glassware

and handle the material under anhydrous conditions to prevent atmospheric moisture

contamination.
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Q3: I suspect my PCl₃ contains phosphorus pentachloride (PCl₅). How can I remove it?

A3: Phosphorus pentachloride is a common impurity, especially in older reagents or material

that has been exposed to chlorine.[3] A standard and effective method for removing PCl₅ is to

distill the phosphorus trichloride over white phosphorus.[2][7] The white phosphorus reduces

PCl₅ to PCl₃, which can then be collected as the distillate.

Q4: Can I use a simple distillation to purify PCl₃?

A4: Simple distillation can be effective for removing non-volatile impurities. However, for

separating PCl₃ from impurities with close boiling points, such as phosphorus oxychloride

(POCl₃), fractional distillation is necessary. The significant difference in their boiling points

allows for efficient separation with a fractionating column.

Q5: Are there specialized purification methods for ultra-high purity PCl₃ required in

pharmaceutical or semiconductor applications?

A5: Yes, for applications demanding extremely low levels of impurities, more advanced

techniques are employed. These can include multi-step processes involving gas-phase thermal

treatment over inorganic oxide sorbents, followed by rectification and microfiltration at low

temperatures.[4] These methods are designed to reduce metallic and organic impurities to

parts-per-billion (ppb) levels.[4]

Troubleshooting Guides
Problem: My purified PCl₃ is discolored (yellowish).

Possible Cause: The yellow discoloration can be due to the presence of dissolved chlorine or

the formation of colored phosphorus subhalides.

Solution: Bubbling a stream of dry nitrogen or argon through the liquid PCl₃ before distillation

can help remove dissolved chlorine. Subsequent fractional distillation should yield a

colorless liquid.

Problem: The yield of my purified PCl₃ after distillation is lower than expected.
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Possible Cause 1: Inefficient condensation. Ensure your condenser has a sufficient surface

area and that the coolant is at an appropriate temperature.

Possible Cause 2: Loss of volatile PCl₃. Ensure all joints in your distillation apparatus are

well-sealed to prevent the escape of PCl₃ vapor. Using ground-glass joints with appropriate

grease or PTFE sleeves is recommended.

Possible Cause 3: Incomplete distillation. Ensure the distillation is carried out to completion,

monitoring the temperature at the still head.

Quantitative Data Summary
The following table summarizes the boiling points of phosphorus trichloride and its common

volatile impurities, which is crucial for planning purification by distillation.

Compound Formula Boiling Point (°C) Boiling Point (K)

Phosphorus

Trichloride
PCl₃ 76.1 349.2

Phosphorus

Oxychloride
POCl₃ 105.8 378.9

Phosphorus

Pentachloride
PCl₅ 160 (sublimes) 433 (sublimes)

Data sourced from multiple chemical databases and publications.[6][8][9]

Experimental Protocols
Protocol 1: Fractional Distillation for Removal of
Phosphorus Oxychloride (POCl₃)
This protocol describes the purification of phosphorus trichloride from the common impurity,

phosphorus oxychloride, by fractional distillation.

Materials:
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Crude phosphorus trichloride

Round-bottom flask

Fractionating column (e.g., Vigreux or packed column)

Distillation head with a thermometer

Condenser

Receiving flask

Heating mantle

Inert gas source (Nitrogen or Argon)

Drying tube (e.g., with calcium chloride)

Boiling chips

Procedure:

Apparatus Setup: Assemble the distillation apparatus using oven-dried glassware. The

round-bottom flask containing the crude PCl₃ and boiling chips is placed in the heating

mantle. Attach the fractionating column, followed by the distillation head with a thermometer,

condenser, and receiving flask. Ensure all connections are secure.

Inert Atmosphere: Flush the entire system with a slow stream of dry nitrogen or argon to

displace any air and moisture. The outlet of the receiving flask should be protected with a

drying tube.

Heating: Begin gentle heating of the round-bottom flask.

Fraction Collection: Monitor the temperature at the distillation head. The temperature should

rise and stabilize at the boiling point of PCl₃ (approximately 76°C). Collect the fraction that

distills over at a constant temperature.
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Separation: As the distillation proceeds, the temperature will begin to rise, indicating that the

higher-boiling impurity (POCl₃) is starting to distill. At this point, stop the distillation or change

the receiving flask to separate the purified PCl₃ from the higher-boiling fraction.

Storage: Store the purified, colorless PCl₃ in a tightly sealed, dry, glass container under an

inert atmosphere.

Protocol 2: Removal of Phosphorus Pentachloride (PCl₅)
by Distillation over White Phosphorus
This method is employed to remove PCl₅ impurities from PCl₃.

Materials:

PCl₃ contaminated with PCl₅

White phosphorus (handle with extreme caution)

Distillation apparatus (as described in Protocol 1)

Inert gas source

Procedure:

Preparation: Under an inert atmosphere and taking all necessary safety precautions for

handling white phosphorus, add a small amount of white phosphorus to the crude PCl₃ in the

distillation flask.

Reflux: Gently heat the mixture to reflux for a period to allow the white phosphorus to react

with and reduce the PCl₅ to PCl₃.

Distillation: Proceed with the fractional distillation as described in Protocol 1. The purified

PCl₃ will distill over, leaving the less volatile phosphorus species and any excess white

phosphorus in the distillation flask.

Storage: Store the purified PCl₃ under anhydrous and inert conditions.
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Logical Workflow for PCl₃ Purification
The following diagram illustrates the decision-making process for selecting the appropriate

purification method based on the identified or suspected impurities in the phosphorus
trichloride.

Start: Crude PCl₃

Identify Primary Impurity

Non-Volatile Solids

 Solids 

Water / HCl / H₃PO₃

 Hydrolysis Products 

Phosphorus Pentachloride (PCl₅)

 PCl₅ Present 

Phosphorus Oxychloride (POCl₃)

 POCl₃ Present 

Simple Distillation

Fractional Distillation under Inert Gas

Distill over White Phosphorus

End: Purified PCl₃

Click to download full resolution via product page

Caption: Decision tree for selecting a PCl₃ purification method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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